(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 3-methyl-N-(3-morpholin-4-ylpropyl)butan-2-amine
• InChI: InChI=1S/C12H26N2O/c1-11(2)12(3)13-5-4-6-14-7-9-15-10-8-14/h11-13H,4-10H2,1-3H3
• InChI Key: SMVQNEQWQWNSBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCCCN1CCOCC1

Description

(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is a secondary amine characterized by a branched alkyl group (3-methylbutan-2-yl) and a 3-morpholinopropyl substituent. The compound’s molecular formula is C₁₂H₂₆N₂O, with a molecular weight of 214.35 g/mol. Its structure combines lipophilic (branched alkyl chain) and hydrophilic (morpholine ring) moieties, making it a versatile scaffold for pharmaceutical or chemical applications.

Biological Activity

(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine, a compound with significant potential in medicinal chemistry, features a branched alkyl group and a morpholine moiety. This unique structure may influence its biological activity, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The molecular formula of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is $C_{11}H_{19}N_2O$. The presence of both amine and morpholine functional groups allows for diverse chemical reactivity, which is critical for its biological interactions.

Property	Description
Molecular Weight	197.28 g/mol
Functional Groups	Amine, Morpholine
Solubility	Soluble in polar solvents
Lipophilicity	Enhanced due to branched alkane structure

The biological activity of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine can be attributed to its interaction with various biological targets. Preliminary studies suggest that it may act as a modulator of neurotransmitter systems, particularly through receptor binding affinities that influence metabolic pathways.

Pharmacodynamics

Interaction studies indicate that this compound may exhibit selective binding to specific receptors, which could lead to therapeutic applications in treating metabolic disorders or neurological conditions. For instance, the structural characteristics allow it to potentially interact with melatonin receptors, similar to other compounds that have shown sub-nanomolar binding affinities .

Study 1: Receptor Binding Affinity

A study investigating the binding affinity of various amine derivatives found that (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine had promising results in receptor assays. The compound demonstrated significant binding to the melatonin receptor subtype MT(2), suggesting potential applications in sleep regulation and metabolic control.

Study 2: Metabolic Stability

Research on the metabolic stability of similar compounds highlighted the importance of structural modifications to enhance resistance against CYP450-mediated metabolism. Modifications in the linker regions were shown to improve pharmacokinetic profiles, which could be applicable when developing derivatives of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine .

Toxicity and Safety Profile

The safety profile of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is still under investigation. Preliminary toxicity assessments suggest that while the compound exhibits low cytotoxicity at therapeutic concentrations, comprehensive studies are needed to evaluate its long-term effects and safety in vivo.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The table below compares the target compound with structurally related morpholine-containing amines:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Structural Features
(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine (Target)	C₁₂H₂₆N₂O	214.35	Branched alkyl	Branched 3-methylbutan-2-yl group; flexible propyl linker to morpholine.
(3-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine	C₁₅H₂₄N₂O	248.36	Aromatic (methoxybenzyl)	Methoxy group enhances polarity; benzyl ring enables π-π interactions.
3-(Morpholin-4-yl)propylamine hydrochloride	C₁₂H₂₁ClN₂OS	276.83	Heteroaromatic (thiophenmethyl)	Thiophene ring introduces sulfur-based reactivity; hydrochloride salt improves solubility.
3,3-Dimethyl-1-(morpholin-4-yl)butan-2-amine	C₁₀H₂₂N₂O	186.30	Branched alkyl (dimethylbutyl)	Compact structure; higher lipophilicity due to dimethyl groups.
(2-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine	C₁₅H₂₄N₂O	248.36	Aromatic (methylbenzyl)	Methyl group increases steric bulk; benzyl substituent supports planar interactions.

Key Observations:

• Hydrogen Bonding : The morpholine ring’s oxygen and nitrogen atoms enable hydrogen bonding, critical for solubility and target binding. Aromatic analogs (e.g., benzyl derivatives) may exhibit additional π-π stacking interactions .
• Steric Effects : Bulkier substituents (e.g., naphthalen-1-ylmethyl in ) could hinder conformational flexibility, whereas the target’s alkyl chain allows greater rotational freedom.

Crystallographic and Conformational Insights

• Morpholine Ring Puckering : The morpholine ring adopts a chair conformation in most analogs, as described by Cremer and Pople’s puckering coordinates . Substituents like the 3-methylbutan-2-yl group may slightly distort the ring geometry, affecting intermolecular interactions.
• Hydrogen-Bonding Networks : In β-lactam analogs with morpholine, hydrogen bonds (C–H···O) stabilize crystal packing . The target compound’s alkyl chain may reduce such interactions compared to polar derivatives (e.g., methoxybenzyl).